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Compound of Interest

Compound Name: Dimethyl carbate

Cat. No.: B1252131 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Dimethyl carbate, a historically significant

insect repellent. Due to the limited availability of recent quantitative data for Dimethyl carbate,

this document leverages historical context and compares its known attributes with the well-

documented repellent, N,N-Diethyl-m-toluamide (DEET). The information is intended to offer a

comprehensive understanding for researchers and professionals in the field of drug

development and vector control.

Comparative Repellency Data
Quantitative data on the standalone efficacy of Dimethyl carbate is scarce in recent scientific

literature. Historically, it was often used in combination with other repellents. For instance, the

military formulation M-2020 contained 40% dimethyl phthalate, 30% ethyl hexanediol, and 30%

dimethyl carbate.[1] This formulation was reported to provide approximately two hours of

protection against anopheline mosquitoes.[2]

For a contemporary comparison, the following table summarizes typical repellency data for

DEET against a common vector, Aedes aegypti. This data is provided to serve as a benchmark

for the performance of a standard, widely-used repellent.
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Active
Ingredient

Concentrati
on

Target
Species

Percent
Repellency
(%)

Complete
Protection
Time (CPT)
(minutes)

Reference

DEET 24%
Aedes

albopictus

>90% for 6

hours
360 [3]

DEET 23.8%
Aedes

aegypti
Not specified 301.5

DEET 15%
Aedes

aegypti
Not specified ~300

DEET 10%
Aedes

aegypti
Not specified ~120

Note: The lack of specific, recent, and publicly available quantitative data for Dimethyl carbate
is a significant limitation. The historical data available often pertains to formulations with

multiple active ingredients, making it difficult to isolate the specific contribution of Dimethyl
carbate to the overall repellency.

Experimental Protocols
The following are detailed methodologies for key experiments typically used to evaluate the

efficacy of insect repellents. These protocols are standardized and can be applied to test

compounds like Dimethyl carbate.

Arm-in-Cage Test
This laboratory-based method is a standard for assessing the complete protection time of a

topical repellent.

Objective: To determine the duration of complete protection from mosquito bites on a treated

area of a volunteer's arm.

Procedure:
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A known concentration of the repellent is applied uniformly to a defined area on a

volunteer's forearm.

The treated arm is then inserted into a cage containing a known number of host-seeking

female mosquitoes (e.g., Aedes aegypti).

The time until the first confirmed bite (often defined as a bite followed by a second bite

within a specified period) is recorded.

This duration is recorded as the Complete Protection Time (CPT).

Controls: An untreated arm can be used as a control to ensure the mosquitoes are actively

host-seeking.

Field Studies
Field studies are crucial for evaluating the performance of a repellent under real-world

conditions.

Objective: To assess the efficacy and duration of protection of a repellent in a natural

environment with wild mosquito populations.

Procedure:

Volunteers apply a standardized dose of the repellent to exposed skin.

Participants are then exposed to a natural environment with a known presence of biting

insects.

The number of bites received over a specific time period is recorded and compared to the

number of bites on an untreated control subject or on the same subject during a control

period.

Repellency is often calculated as a percentage reduction in bites compared to the control.

Signaling Pathway and Experimental Workflow
Insect Olfactory Signaling Pathway
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The following diagram illustrates a generalized signaling pathway for insect olfaction, which is

the primary mechanism through which repellents like Dimethyl carbate are thought to exert

their effects. Repellents can act by blocking odorant receptors, leading to the inability of the

insect to detect host cues.
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Caption: Generalized insect olfactory signaling pathway and the putative mechanism of

repellent action.

Experimental Workflow for Repellent Efficacy Testing
The following diagram outlines a typical workflow for evaluating the efficacy of a new insect

repellent compound.
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Caption: A typical experimental workflow for the development and evaluation of an insect

repellent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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